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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997

For Immediate Reference: Key Safety and Handling Information for 4-Ethoxybenzaldehyde

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 4-Ethoxybenzaldehyde (CAS

No. 10031-82-0). Adherence to these protocols is critical for ensuring laboratory safety and
procedural integrity.

Personal Protective Equipment (PPE)

When handling 4-Ethoxybenzaldehyde, a comprehensive PPE strategy is mandatory to
minimize exposure risk. The following equipment must be utilized:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards. A
face shield is recommended
where splashing is a significant
risk.[1][2][3]

Protects against eye irritation
or serious eye damage from
splashes.[1][3][4]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile rubber). Inspect
gloves for integrity before each
use.[1][2]

Prevents skin contact, which

can cause skin irritation.[1][4]

[5]

Body Protection

Laboratory coat and close-toed
footwear. For larger quantities
or increased risk of exposure,
wear appropriate protective
clothing to prevent skin

exposure.[1][3]

Minimizes the risk of skin
contact.[1][3]

Respiratory Protection

Required when vapors or
aerosols are generated. Use a
NIOSH-approved respirator
with an appropriate cartridge
(e.g., type ABEK) if
engineering controls are
insufficient.[4][5]

Protects against respiratory
irritation.[1][4]

Operational Plan: Safe Handling and Storage

Engineering Controls:

« Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or generating vapors.[1][2][3]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]
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Handling Procedures:

¢ Read and understand the Safety Data Sheet (SDS) before use.

Avoid contact with skin, eyes, and clothing.[1][3]

Avoid breathing mist or vapors.[1][3][4]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Handle under an inert atmosphere as the substance is air-sensitive.[2][3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep the container tightly closed.[1][3][5]

Store under an inert gas.[2][5]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[2][3]

Emergency Procedures: First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

you feel unwell.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal

regulations.[5]

» Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[5] Do not mix with other waste.[5]

» Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]

Dispose of as unused product.[4]

Physical and Chemical Properties
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Property Value

Melting Point 13-14°C/55.4 - 57.2 °F[3]
Boiling Point 255 °C / 491 °F[3]

Flash Point 75 °C /167 °F[3]

Density 1.080 g/cm3[3]

Experimental Workflow for Safe Handling

Cleanup & Disposal

Handling } D i Work Area } } Dispose of Waste }—P{ Remove & Store PPE

Review SDS Don Appropriate PPE Prepare Well-Ventilated Workspace Dispense 4-Ethoxybenzaldehyde

Emergency Response

Follow First Aid Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Ethoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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